![molecular formula C6H4ClN3 B1631542 5-Chloroimidazo[1,2-A]pyrazine CAS No. 63744-41-2](/img/structure/B1631542.png)
5-Chloroimidazo[1,2-A]pyrazine
Cat. No. B1631542
CAS No.:
63744-41-2
M. Wt: 153.57 g/mol
InChI Key: ORPGZTZXVOKJHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
USRE045173E1
Procedure details
NaHCO3 (4.215 g, 50.1736 mmol) and IPA (40 mL) were added to a mixture of 2-bromo-1,1-dimethoxy-ethane (6.37 mL, 10.8066 mmol), 40% HBr (475 mL, 2.3157 mmol) and 2 drops of water previously refluxed for 1 hr. The reaction mixture was stirred for 5 mins and filtered. To the filtrate was added 6-chloro-pyrazin-2-ylamine (1 g, 7.7190 mmol) and the resulting mixture was refluxed for overnight. The reaction was monitored by TLC (50% ethylacetate in hexane). The reaction mixture was neutralized with Na2CO3 and partitioned between ethylacetate and water. The organic layer was washed with water, brine, dried over Na2SO4 and concentrated. Purification by column chromatography on silica gel (1-2% MeOH in CHCl3) afforded 300 mg of the product (25.31% yield).
Name
Yield
25.31%
Identifiers
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REACTION_CXSMILES
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C([O-])(O)=O.[Na+].Br[CH2:7][CH:8](OC)OC.Br.[Cl:14][C:15]1[N:20]=[C:19]([NH2:21])[CH:18]=[N:17][CH:16]=1.C([O-])([O-])=O.[Na+].[Na+]>O.CCCCCC.C(OC(=O)C)C.CC(O)C>[Cl:14][C:15]1[N:20]2[CH:7]=[CH:8][N:21]=[C:19]2[CH:18]=[N:17][CH:16]=1 |f:0.1,5.6.7|
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Inputs
Step One
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Name
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|
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Quantity
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4.215 g
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Name
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Quantity
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6.37 mL
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Type
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reactant
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Smiles
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BrCC(OC)OC
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Name
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Quantity
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475 mL
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
|
CC(C)O
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Step Two
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=CN=CC(=N1)N
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
CCCCCC
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
C(C)OC(C)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 5 mins
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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previously refluxed for 1 hr
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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the resulting mixture was refluxed for overnight
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|
Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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partitioned between ethylacetate and water
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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Purification by column chromatography on silica gel (1-2% MeOH in CHCl3)
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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product
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Smiles
|
ClC1=CN=CC=2N1C=CN2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 300 mg | |
| YIELD: PERCENTYIELD | 25.31% | |
| YIELD: CALCULATEDPERCENTYIELD | 25.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
